1-[3-(Triethoxysilyl)propyl]-1,4,8,11-tetraazacyclotetradecane

• CAS No.: 232280-47-6
• Molecular Formula: C19H44N4O3Si
• Molecular Weight: 404.7 g/mol
• IUPAC Name: triethoxy-[3-(1,4,8,11-tetrazacyclotetradec-1-yl)propyl]silane
• InChI: InChI=1S/C19H44N4O3Si/c1-4-24-27(25-5-2,26-6-3)19-9-17-23-16-8-12-21-14-13-20-10-7-11-22-15-18-23/h20-22H,4-19H2,1-3H3
• InChI Key: KZRZQEGPMUBNDB-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCN1CCCNCCNCCCNCC1)(OCC)OCC

Description

1-[3-(Triethoxysilyl)propyl]-1,4,8,11-tetraazacyclotetradecane is a useful research compound. Its molecular formula is C19H44N4O3Si and its molecular weight is 404.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

72 g (0.359 mol) of cyclam and 15 g of Na2CO3 (dried at 100° C. under 1 mm Hg for 24 h) are placed in 2.5 l of acetonitrile in a 6 l reactor under a stream of nitrogen. The mixture is brought to reflux, a solution of 24.2 g (0.073 mol) of iodopropyltriethoxysilane in 500 ml of acetonitrile is then added dropwise and then the reaction mixture is maintained at reflux for 48 h. After evaporating the solvent on a rotary evaporator (still under a nitrogen atmosphere), pentane is added to the residue and the excess cyclam is filtered off. This operation is repeated three times, the filtrates are combined, the pentane is evaporated and compound 1 is obtained in the form of a colorless oil (15 g, 50.8%).